Cas no 847986-13-4 (ethyl 3-(tert-butoxycarbonylamino)-2,2-difluoro-propanoate)

• Product Name: ethyl 3-(tert-butoxycarbonylamino)-2,2-difluoro-propanoate
• CAS No: 847986-13-4
• MF: C₁₀H₁₇F₂NO₄
• MW: 253.243090391159
• MDL: MFCD28014563
• CID: 2083682
• Update Time: 2025-05-20

ethyl 3-(tert-butoxycarbonylamino)-2,2-difluoro-propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(Boc-amino)-2,2-difluoropropanoate
• ethyl N-tert-butoxycarbonyl-3-amino-2,2-difluoropropanoate
• ethyl 3-((tert-butoxycarbonyl)amino)-2,2-difluoropropanoate
• 6722AJ
• FCH2899815
• TRA0061942
• SY029246
• Ethyl3-(Boc-amino)-2,2-difluoropropanoate
• AB0072680
• ethyl 3-(tert-butoxycarbonylamino)-2,2-difluoro-propanoate

• MDL： MFCD28014563
• Inchi： 1S/C10H17F2NO4/c1-5-16-7(14)10(11,12)6-13-8(15)17-9(2,3)4/h5-6H2,1-4H3,(H,13,15)
• InChI Key： LYQQVOPAOGCYKT-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 253.11300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 287
• Topological Polar Surface Area: 64.599

Experimental Properties

• Boiling Point: 311.9±42.0 ℃
• PSA: 64.63000
• LogP: 2.10040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on ethyl 3-(tert-butoxycarbonylamino)-2,2-difluoro-propanoate

Professional Introduction to Ethyl 3-(tert-butoxycarbonylamino)-2,2-difluoro-propanoate (CAS No. 847986-13-4)

Ethyl 3-(tert-butoxycarbonylamino)-2,2-difluoro-propanoate, with the CAS number 847986-13-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that feature both protecting group functionalities and fluorinated structures, making it a versatile intermediate in synthetic chemistry and drug development.

The structure of Ethyl 3-(tert-butoxycarbonylamino)-2,2-difluoro-propanoate consists of a propanoate ester moiety linked to an amino group that is further protected by a tert-butoxycarbonyl (Boc) group. The presence of two fluorine atoms at the 2-position of the propanoate backbone introduces unique electronic and steric properties, which can influence the reactivity and selectivity of the compound in various chemical transformations.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered binding properties when incorporated into drug molecules. The combination of a Boc-protected amino group and a difluorinated aliphatic backbone makes Ethyl 3-(tert-butoxycarbonylamino)-2,2-difluoro-propanoate a valuable building block for the synthesis of novel pharmaceuticals and agrochemicals.

The utility of this compound has been demonstrated in several cutting-edge research studies. For instance, it has been employed as an intermediate in the synthesis of fluorinated peptidomimetics, which are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic profiles. The Boc protection on the amino group allows for selective deprotection under mild acidic conditions, facilitating the introduction of various functional groups at the desired positions.

Moreover, Ethyl 3-(tert-butoxycarbonylamino)-2,2-difluoro-propanoate has found applications in the development of fluorinated small molecules that exhibit potent inhibitory activity against specific biological targets. Researchers have leveraged its unique structural features to design compounds with enhanced binding affinity and selectivity. For example, derivatives of this molecule have been investigated as potential inhibitors of enzymes involved in cancer metabolism, demonstrating promising preclinical efficacy.

The synthesis of Ethyl 3-(tert-butoxycarbonylamino)-2,2-difluoro-propanoate typically involves multi-step organic transformations, starting from commercially available fluorinated precursors. The introduction of the Boc protecting group requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorous chemistry techniques, have been utilized to streamline the synthetic route and improve scalability.

The role of computational chemistry in designing and optimizing derivatives of Ethyl 3-(tert-butoxycarbonylamino)-2,2-difluoro-propanoate cannot be overstated. Molecular modeling studies have provided insights into the structural determinants that govern its reactivity and interactions with biological targets. These insights have guided the development of novel analogs with tailored properties for specific applications.

In conclusion, Ethyl 3-(tert-butoxycarbonylamino)-2,2-difluoro-propanoate (CAS No. 847986-13-4) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features make it a valuable tool for constructing complex molecules with potential therapeutic applications. As research in fluorinated compounds continues to evolve, this compound is expected to play an increasingly important role in drug discovery and development.